![molecular formula C13H15Cl2NO2 B5655874 4-(3,5-dichloro-4-methylbenzoyl)-1,4-oxazepane](/img/structure/B5655874.png)
4-(3,5-dichloro-4-methylbenzoyl)-1,4-oxazepane
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-(3,5-dichloro-4-methylbenzoyl)-1,4-oxazepane involves complex chemical processes. For instance, the synthesis of 3-(3-hydroxyphenyl)-4-alkyl-3,4-dihydrobenzo[e][1,3]oxazepine-1,5-dione compounds demonstrates the intricate steps involved in creating such complex molecules. These compounds were characterized using techniques like FT-IR and NMR spectroscopy, which are crucial for confirming their molecular structure (Osman et al., 2011).
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as derivatives of 1,3-oxazepine, is carried out using spectroscopic methods. For example, studies involving 1,3-oxazepane-4,7-diones were elucidated by physical measurements and confirmed by FT-IR spectroscopy, NMR spectra, and two-dimensional COSY, NOESY, HMQC, and HMBC techniques (Yeap et al., 2010).
Chemical Reactions and Properties
Chemical reactions and properties of oxazepane derivatives can be complex. For instance, the synthesis of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues involves a four-step synthesis demonstrating the chemical reactivity of these compounds. The study of their fungicidal activities highlights the chemical properties of these molecules (Yang et al., 2017).
Physical Properties Analysis
The physical properties of 4-(3,5-dichloro-4-methylbenzoyl)-1,4-oxazepane and related compounds are significant for understanding their behavior in various conditions. The study of dibenzo[b,f]‐1,4‐oxazepin-11 (10 H)‐one and its derivatives, for instance, provides insights into the physical characteristics of these compounds, such as phase transition temperatures and mesomorphic behavior (Künzle & Schmutz, 1969).
Chemical Properties Analysis
The chemical properties of oxazepane derivatives are studied through various chemical reactions and spectroscopic analyses. The creation of novel compounds like 3-methylene-3,4-dihydrobenzo[b]oxepinones via gold-catalyzed synthesis demonstrates the diverse chemical properties and potential applications of these molecules (Mangina et al., 2017).
properties
IUPAC Name |
(3,5-dichloro-4-methylphenyl)-(1,4-oxazepan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO2/c1-9-11(14)7-10(8-12(9)15)13(17)16-3-2-5-18-6-4-16/h7-8H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMOVNANGOBPVRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)C(=O)N2CCCOCC2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Dichloro-4-methylbenzoyl)-1,4-oxazepane |
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